URIDINE 5/'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]

• CAS RN: 152697-47-7
• Molecular Formula: C15H24N2O17P2
• Molecular Weight: 568.31
• IUPAC Name: [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-tritiooxan-2-yl] hydrogen phosphate
• InChI: InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1/i14T
• InChI Key: HSCJRCZFDFQWRP-OIHLOLFBSA-N
• SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O
• synonyms: URIDINE 5/'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]

Description

Uridine 5′-diphosphogalactose (UDP-Gal) is a sugar-nucleotide substrate of galactosyltransferase(s) involved in the addition of galatose (galactosylation) molecules to N-linked and O-linked oligosaccharides and glycerolipids. It is an intermediate in the production of polysaccharides and is important in nucleotide sugars metabolism. It serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose.

Molecular Structure Analysis

The molecular formula of UDP-Gal is C15H22N2Na2O17P2. The molecular weight is 610.27. The InChI key is PKJQEQVCYGYYMM-OUJOOSCPSA-L.

Chemical Reactions Analysis

UDP-Gal is a sugar-nucleotide substrate of galactosyltransferase(s) involved in the addition of galatose (galactosylation) molecules to N-linked and O-linked oligosaccharides and glycerolipids. It can be epimerized into UDPglucose for entry into the mainstream of carbohydrate metabolism.

Physical And Chemical Properties Analysis

The physical and chemical properties of UDP-Gal include a molecular weight of 610.27 and a molecular formula of C15H22N2Na2O17P2. It is available in powder form and has a solubility of 50 mg/mL in water.

Mechanism of Action

UDP-Gal serves as a precursor of glycogen and can be metabolized into UDPglucose for entry into the mainstream of carbohydrate metabolism. It serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose.